5-Isopropyl-6-(3,5-dimethylphenoxy)-2,4-pyrimidinedione
Cat. No. B8520507
M. Wt: 274.31 g/mol
InChI Key: HJIDHEGXFJPWER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05922727
Procedure details
5-Isopropyl-6-(3,5-dimethylphenoxy)-2,4-pyrimidinedione and 2-(cyclopent-2-en-1-yl)ethyl bromide were reacted by the same method with example 40 to obtain the titled compound (132 mg).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
35.8%
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:4]1[C:5](=[O:20])[NH:6][C:7](=[O:19])[NH:8][C:9]=1[O:10][C:11]1[CH:16]=[C:15]([CH3:17])[CH:14]=[C:13]([CH3:18])[CH:12]=1)([CH3:3])[CH3:2].[CH:21]1([CH2:26][CH2:27]Br)[CH2:25][CH2:24][CH:23]=[CH:22]1>>[CH:21]1([CH2:26][CH2:27][N:8]2[C:9]([O:10][C:11]3[CH:12]=[C:13]([CH3:18])[CH:14]=[C:15]([CH3:17])[CH:16]=3)=[C:4]([CH:1]([CH3:3])[CH3:2])[C:5](=[O:20])[NH:6][C:7]2=[O:19])[CH2:25][CH2:24][CH:23]=[CH:22]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
C(C)(C)C=1C(NC(NC1OC1=CC(=CC(=C1)C)C)=O)=O
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
C1(C=CCC1)CCBr
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
|
product
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Smiles
|
C1(C=CCC1)CCN1C(NC(C(=C1OC1=CC(=CC(=C1)C)C)C(C)C)=O)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 132 mg | |
| YIELD: PERCENTYIELD | 35.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
